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Compound of Interest

Compound Name: 1,7-Bis-Boc-1,4,7-triazaheptane

Cat. No.: B1663945 Get Quote

CAS Number: 117499-16-8[1][2][3][4][5]

This technical guide provides an in-depth overview of 1,7-Bis-Boc-1,4,7-triazaheptane, a

versatile intermediate compound widely utilized in drug development, bioconjugation, and

organic synthesis.[6][7] This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Physicochemical and Product Data
The following table summarizes the key quantitative data for 1,7-Bis-Boc-1,4,7-triazaheptane.
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Property Value Reference

Molecular Formula C₁₄H₂₉N₃O₄ [2][3][7]

Molecular Weight 303.40 g/mol [2][3][7]

Purity ≥97% (NMR), 98% [2][7]

Appearance

Solid, semi-solid, lump, or

liquid; Syrupy liquid to white

solid

[1][7]

Storage Temperature 2-8°C, -20°C [1][2]

IUPAC Name

tert-butyl 2-({2-[(tert-

butoxycarbonyl)amino]ethyl}a

mino)ethylcarbamate

[1]

InChI Key
KNORWRWRHNHJAV-

UHFFFAOYSA-N
[1][3]

MDL Number MFCD11226825 [1][7]

Core Applications and Workflow
1,7-Bis-Boc-1,4,7-triazaheptane is a crucial building block in synthetic chemistry due to its two

terminal tert-butoxycarbonyl (Boc) protecting groups.[4] These groups allow for the selective

protection of primary amine functionalities, which can be deprotected under acidic conditions to

yield free amines.[2][4] This workflow is fundamental to its application in the synthesis of more

complex molecules, such as peptide-based drugs and bifunctional chelators for monoclonal

antibody conjugates.[4][6]

The general workflow for the utilization of 1,7-Bis-Boc-1,4,7-triazaheptane is depicted in the

following diagram.
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Caption: General workflow for the deprotection and functionalization of 1,7-Bis-Boc-1,4,7-
triazaheptane.

Experimental Protocols
Synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane
A common method for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane (referred to as DiBoc-

DETA in the literature) is provided below.[4]

Materials:

Diethylenetriamine
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2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)

Anhydrous tetrahydrofuran (THF)

Ethyl acetate

Hexane

Procedure:

Dissolve diethylenetriamine (1.03 g, 10 mmol) in 10 mL of anhydrous THF.

Deoxidize the solution by bubbling with nitrogen gas for 20 minutes.

In a separate flask, dissolve a 3-fold molar amount of Boc-ON in 15 mL of anhydrous THF.

Cool the diethylenetriamine solution to 0°C in an ice bath.

Slowly add the Boc-ON solution dropwise to the cooled diethylenetriamine solution.

Continue stirring the reaction mixture at 0°C for 2 hours.

After the reaction is complete, remove the solvent by rotary evaporation under reduced

pressure.

The crude product is then purified by column chromatography using a solvent mixture of

ethyl acetate and hexane (1:15, v/v) as the eluent.

This procedure has been reported to yield the final product, 1,7-Bis-Boc-1,4,7-
triazaheptane, in a 90% yield.[4]

The following diagram illustrates the workflow for the synthesis protocol.
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Caption: Workflow for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane.
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Analytical Data
High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) data

have been reported for a derivative of this compound, confirming its structure.[3] While specific

spectra for the title compound are not detailed in the provided search results, they are typically

available from commercial suppliers.[2]

Safety Information
1,7-Bis-Boc-1,4,7-triazaheptane is classified with the signal word "Warning".[1] The hazard

statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1] Precautionary statements include P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[1] For research use only. Not for human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663945#1-7-bis-boc-1-4-7-triazaheptane-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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